Cas no 24553-83-1 (Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI))
24553-83-1 structure
Product Name:Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI)
CAS No:24553-83-1
MF:C22H28O2
MW:324.456526756287
CID:278200
PubChem ID:3036463
Update Time:2025-04-19
Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI)
- Phenol, 4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)-
- 4-[(E)-6-(4-hydroxyphenyl)dec-5-en-5-yl]phenol
- 24553-83-1
-
- Inchi: 1S/C22H28O2/c1-3-5-7-21(17-9-13-19(23)14-10-17)22(8-6-4-2)18-11-15-20(24)16-12-18/h9-16,23-24H,3-8H2,1-2H3/b22-21+
- InChI Key: OLMQZDWALLXBIC-QURGRASLSA-N
- SMILES: OC1C=CC(=CC=1)/C(/CCCC)=C(/C1C=CC(=CC=1)O)\CCCC
Computed Properties
- Exact Mass: 324.20904
- Monoisotopic Mass: 324.20893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.052
- Boiling Point: 458.3°Cat760mmHg
- Flash Point: 201.9°C
- Refractive Index: 1.574
- PSA: 40.46
Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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